Cas no 1804482-11-8 (4-Iodo-3-methyl-2-(trifluoromethoxy)pyridine-5-sulfonamide)

• Product Name: 4-Iodo-3-methyl-2-(trifluoromethoxy)pyridine-5-sulfonamide
• CAS No: 1804482-11-8
• MF: C₇H₆F₃IN₂O₃S
• MW: 382.098823070526
• CID: 4836301
• Update Time: 2025-05-23

4-Iodo-3-methyl-2-(trifluoromethoxy)pyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-3-methyl-2-(trifluoromethoxy)pyridine-5-sulfonamide

• Inchi： 1S/C7H6F3IN2O3S/c1-3-5(11)4(17(12,14)15)2-13-6(3)16-7(8,9)10/h2H,1H3,(H2,12,14,15)
• InChI Key： KKIJVJJLLYJEQM-UHFFFAOYSA-N
• SMILES： IC1=C(C)C(=NC=C1S(N)(=O)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 370
• XLogP3: 1.9
• Topological Polar Surface Area: 90.7

Additional information on 4-Iodo-3-methyl-2-(trifluoromethoxy)pyridine-5-sulfonamide

Introduction to 4-Iodo-3-methyl-2-(trifluoromethoxy)pyridine-5-sulfonamide (CAS No. 1804482-11-8)

4-Iodo-3-methyl-2-(trifluoromethoxy)pyridine-5-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1804482-11-8, is a derivative of pyridine with a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of multiple functional groups, including an iodo substituent, a methyl group, a trifluoromethoxy group, and a sulfonamide moiety, endows this compound with distinct chemical properties that are highly useful in medicinal chemistry.

The 4-Iodo-3-methyl-2-(trifluoromethoxy)pyridine-5-sulfonamide structure is particularly intriguing due to its potential applications in the development of novel therapeutic agents. The iodo group, for instance, serves as a versatile handle for further functionalization through cross-coupling reactions such as Suzuki or Stille couplings, which are widely employed in the construction of complex molecular architectures. Meanwhile, the trifluoromethoxy group introduces electronic and steric effects that can modulate the reactivity and binding affinity of the compound towards biological targets.

Recent advancements in drug discovery have highlighted the importance of sulfonamide derivatives in addressing various therapeutic challenges. The sulfonamide group in 4-Iodo-3-methyl-2-(trifluoromethoxy)pyridine-5-sulfonamide not only enhances the solubility and bioavailability of potential drug candidates but also contributes to their interactions with biological macromolecules. This has led to increased interest in exploring its utility in the design of inhibitors for enzymes and receptors involved in diseases such as cancer, inflammation, and infectious disorders.

In the realm of medicinal chemistry, the synthesis of 4-Iodo-3-methyl-2-(trifluoromethoxy)pyridine-5-sulfonamide has been optimized through various methodologies to ensure high yield and purity. Researchers have leveraged modern techniques such as flow chemistry and microwave-assisted synthesis to streamline the process, making it more efficient and scalable. These innovations have not only improved access to this compound but also facilitated its integration into larger synthetic schemes for drug development.

One of the most compelling aspects of 4-Iodo-3-methyl-2-(trifluoromethoxy)pyridine-5-sulfonamide is its role as a building block for heterocyclic compounds. Heterocycles are ubiquitous in natural products and pharmaceuticals, and their structural diversity often correlates with biological activity. By incorporating this compound into synthetic strategies, chemists can access novel heterocyclic frameworks that may exhibit unique pharmacological properties. For instance, derivatives of this scaffold have been investigated for their potential as kinase inhibitors, which are critical in targeted cancer therapies.

The trifluoromethoxy group is particularly noteworthy due to its ability to influence both the electronic properties and metabolic stability of drug molecules. Fluoro substitution is a well-established strategy in medicinal chemistry, with fluoro compounds often exhibiting improved pharmacokinetic profiles compared to their non-fluoro counterparts. The presence of this group in 4-Iodo-3-methyl-2-(trifluoromethoxy)pyridine-5-sulfonamide suggests that it may be conducive to generating drug candidates with enhanced binding affinity and reduced susceptibility to degradation by metabolic enzymes.

Current research endeavors are focused on expanding the chemical space accessible through derivatives of 4-Iodo-3-methyl-2-(trifluoromethoxy)pyridine-5-sulfonamide. By employing combinatorial chemistry and high-throughput screening techniques, scientists aim to identify new analogs with optimized biological activity. These efforts are supported by computational modeling approaches that predict how structural modifications will affect molecular interactions with target proteins. Such interdisciplinary approaches are crucial for accelerating the discovery of next-generation therapeutics.

The sulfonamide moiety also opens up possibilities for developing compounds with enhanced bioavailability and reduced toxicity. Sulfonamides are known for their ability to form stable hydrogen bonds with biological targets, which can lead to potent inhibition of enzymatic activity. In addition, they often exhibit favorable pharmacokinetic properties due to their amphiphilic nature, allowing them to traverse biological membranes effectively.

In conclusion,4-Iodo-3-methyl-2-(trifluoromethoxy)pyridine-5-sulfonamide (CAS No. 1804482-11-8) represents a promising scaffold for the development of innovative pharmaceuticals. Its unique structural features make it a valuable intermediate in synthetic chemistry, while its functional groups offer opportunities for modulating biological activity across diverse therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the future landscape of drug discovery and development.